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Compound of Interest

Compound Name: Progesterone 3-biotin

Cat. No.: B1163568 Get Quote

This technical guide provides a comprehensive overview of Progesterone 3-biotin, a

biotinylated derivative of the steroid hormone progesterone. It is intended for researchers,

scientists, and drug development professionals working in fields such as endocrinology,

reproductive biology, and diagnostics. This document details the chemical structure,

physicochemical properties, and common applications of this valuable research tool.

Chemical Structure and Properties
Progesterone 3-biotin is a synthetic derivative of progesterone where a biotin molecule is

covalently attached to the C-3 position of the progesterone steroid nucleus. This linkage is

typically achieved through an oxime bond formed from the 3-keto group of progesterone and a

biotinylated linker containing a hydroxylamine or aminooxy group. The resulting conjugate

retains the essential steroid structure of progesterone while incorporating the high-affinity

binding properties of biotin for avidin and streptavidin.

The systematic IUPAC name for a common form of Progesterone 3-biotin is N-[5-[[2-[(E)-(17-

acetyl-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-

ylidene)amino]oxyacetyl]amino]pentyl]-5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-

4-yl)pentanamide[1].

Physicochemical Properties
A summary of the key quantitative data for Progesterone 3-biotin is presented in the table

below.
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Property Value Reference

Molecular Formula C38H59N5O5S [1]

Molecular Weight 698.0 g/mol [1][2]

Purity ≥98% [2]

Solubility 10 mg/mL in Ethanol [2]

Storage Temperature -20°C [2]

Synthesis and Biotinylation
The synthesis of Progesterone 3-biotin involves the chemical modification of progesterone to

introduce a reactive group for biotin conjugation. A common strategy involves the formation of

an oxime at the C-3 position, which can then be coupled to a biotin derivative. Progesterone 3-

(O-carboxymethyl)oxime is a key intermediate in this process[3][4].

Proposed Synthetic Workflow for Progesterone 3-biotin
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A proposed synthetic workflow for the generation of Progesterone 3-biotin.

Experimental Protocols
General Biotinylation Protocol
While a specific, detailed protocol for the synthesis of Progesterone 3-biotin is not readily

available in public literature, a general approach for the biotinylation of molecules with primary
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amines can be adapted. For the final coupling step, a biotin derivative with a reactive ester,

such as an N-hydroxysuccinimide (NHS) ester, is commonly used[5][6].

Preparation of Reactants: Dissolve the progesterone-linker intermediate (containing a

primary amine) and the biotin-NHS ester in a suitable anhydrous organic solvent, such as

dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Reaction: Add the biotin-NHS ester solution to the progesterone-linker solution in a

stoichiometric ratio, often with a slight excess of the biotin reagent. The reaction is typically

carried out at room temperature for several hours to overnight with gentle stirring.

Purification: The resulting Progesterone 3-biotin conjugate is purified from unreacted

starting materials and byproducts using chromatographic techniques such as column

chromatography or high-performance liquid chromatography (HPLC).

Characterization: The identity and purity of the final product are confirmed by analytical

methods like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Applications in Research
Progesterone 3-biotin is primarily used as a probe in various biochemical and cell-based

assays due to the high specificity and affinity of the biotin-avidin interaction[7][8][9].

Immunoassays
A major application of Progesterone 3-biotin is in competitive immunoassays, such as

enzyme-linked immunosorbent assays (ELISA), for the quantitative determination of

progesterone in biological samples[10][11]. In this format, free progesterone in the sample

competes with a fixed amount of Progesterone 3-biotin for binding to a limited number of anti-

progesterone antibody binding sites. The amount of bound Progesterone 3-biotin is then

detected using an enzyme-conjugated streptavidin, and the signal is inversely proportional to

the concentration of progesterone in the sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.thermofisher.com/tw/zt/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/biotinylation.html
https://www.jenabioscience.com/images/PDF/FP-320.0002.pdf
https://www.benchchem.com/product/b1163568?utm_src=pdf-body
https://www.benchchem.com/product/b1163568?utm_src=pdf-body
https://www.medchemexpress.com/progesterone-3-biotin.html
https://www.targetmol.com/compound/progesterone-3-biotin
https://labscoop.com/us/en/product/cay/cayman-chemical/9000644-1mg-progesterone-3-biotin
https://www.benchchem.com/product/b1163568?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1477970/
https://pubmed.ncbi.nlm.nih.gov/28501203/
https://www.benchchem.com/product/b1163568?utm_src=pdf-body
https://www.benchchem.com/product/b1163568?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for a Competitive ELISA using Progesterone 3-biotin
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A generalized workflow for a competitive ELISA to measure progesterone.

Progesterone Receptor Signaling
Progesterone exerts its biological effects primarily through the progesterone receptor (PR), a

member of the nuclear receptor superfamily of ligand-activated transcription factors[12]. Upon

binding progesterone, the PR undergoes a conformational change, dimerizes, and translocates

to the nucleus where it binds to specific DNA sequences known as progesterone response

elements (PREs) to regulate the transcription of target genes. This is referred to as the

genomic signaling pathway.
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In addition to this classical genomic pathway, progesterone can also elicit rapid, non-genomic

effects through membrane-associated PRs. This can lead to the activation of intracellular

signaling cascades, such as the c-Src and MAPK pathways, independent of gene

transcription[13][14][15].
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Genomic Pathway Non-Genomic Pathway

Progesterone

Progesterone Receptor (PR)

Binds

PR Dimer

Dimerization

PR Dimer (in nucleus)

Translocation

Progesterone Response Element (PRE)

Binds

Target Gene Expression

Regulates

Progesterone

Membrane PR

Binds

c-Src

Activates

MAPK Cascade

Rapid Cellular Response

Click to download full resolution via product page

Overview of the genomic and non-genomic signaling pathways of progesterone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.ovid.com/journals/steri/abstract/10.1016/j.steroids.2008.01.010~the-role-and-mechanism-of-progesterone-receptor-activation?redirectionsource=fulltextview
https://mayoclinic.elsevierpure.com/en/publications/the-role-and-mechanism-of-progesterone-receptor-activation-of-ext/
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2012.00007/full
https://www.benchchem.com/product/b1163568?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Progesterone 3-biotin is a versatile and indispensable tool for researchers studying the

biological roles of progesterone. Its well-defined chemical structure and the robust biotin-avidin

technology enable its use in a wide array of sensitive and specific assays. This guide provides

the foundational knowledge for the effective application of Progesterone 3-biotin in a research

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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